Cas no 149065-49-6 (2-methylpent-4-enoyl chloride)

• Product Name: 2-methylpent-4-enoyl chloride
• CAS No: 149065-49-6
• MF: C₆H₉ClO
• MW: 132.588061094284
• CID: 4459350
• Update Time: 2025-10-29

2-methylpent-4-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoyl chloride, 2-methyl-, (±)-
• 4-Pentenoyl chloride, 2-methyl-
• 2-methylpent-4-enoyl chloride

• Inchi： 1S/C6H9ClO/c1-3-4-5(2)6(7)8/h3,5H,1,4H2,2H3
• InChI Key： HTTKEPDLBPWWPK-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(C)CC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 2-methylpent-4-enoyl chloride

Comprehensive Analysis of 2-Methylpent-4-enoyl Chloride (CAS No. 149065-49-6): Properties, Applications, and Industry Trends

2-Methylpent-4-enoyl chloride (CAS No. 149065-49-6) is a specialized organic compound widely recognized for its role as a versatile building block in synthetic chemistry. This acyl chloride derivative features a reactive carbonyl group adjacent to an unsaturated alkene moiety, making it invaluable for nucleophilic substitution reactions and polymerization initiators. Its molecular structure (C₆H₉ClO) combines a methyl group at the 2-position and a pent-4-enoyl backbone, offering unique steric and electronic properties for tailored applications.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2-methylpent-4-enoyl chloride to reduce energy consumption and byproduct formation. Researchers are exploring catalytic methods using biodegradable solvents, aligning with the global push for sustainable chemical manufacturing. Analytical techniques like GC-MS and FTIR spectroscopy are routinely employed to verify its purity, which is critical for high-yield reactions in pharmaceutical intermediates and specialty polymers.

The compound’s reactivity with amines and alcohols makes it a preferred choice for producing amide linkages and ester derivatives, respectively. Industries leverage these transformations to develop flavoring agents, UV stabilizers, and bioactive molecules. Notably, its application in click chemistry has gained traction due to the growing demand for modular synthesis in drug discovery. Patent filings reveal innovative uses in copolymer production, where it acts as a cross-linking agent to enhance material durability.

From an SEO perspective, users frequently search for "2-methylpent-4-enoyl chloride suppliers," "CAS 149065-49-6 safety data," and "synthesis of unsaturated acyl chlorides." Addressing these queries, this compound is commercially available through specialty chemical distributors with strict quality certifications. Handling requires standard precautions for moisture-sensitive reagents, though it is not classified under restricted categories. Storage recommendations typically include argon-filled containers at low temperatures to prevent hydrolysis.

Emerging studies highlight its potential in bioconjugation techniques, particularly for labeling biomolecules in diagnostic assays. The alkene functionality allows thiol-ene coupling, a popular strategy in proteomics research. Furthermore, computational modeling (DFT calculations) predicts its behavior in radical reactions, aiding the design of novel photoresponsive materials. These advancements position 2-methylpent-4-enoyl chloride as a compound bridging academic research and industrial innovation.

In conclusion, 2-methylpent-4-enoyl chloride (CAS No. 149065-49-6) exemplifies the intersection of structural ingenuity and practical utility. Its adaptability across organic synthesis, material science, and biotechnology underscores its relevance in modern chemistry. As industries prioritize atom-efficient processes and multifunctional reagents, this compound is poised to remain a cornerstone in cutting-edge chemical development.